Cas no 1154889-42-5 (N-(4-bromo-3-methylphenyl)oxan-4-amine)

• Product Name: N-(4-bromo-3-methylphenyl)oxan-4-amine
• CAS No: 1154889-42-5
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5186430
• PubChem ID: 43608378
• Update Time: 2026-03-05

N-(4-bromo-3-methylphenyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, N-(4-bromo-3-methylphenyl)tetrahydro-
• n-(4-Bromo-3-methylphenyl)tetrahydro-2h-pyran-4-amine
• N-(4-bromo-3-methylphenyl)oxan-4-amine

• Inchi： 1S/C12H16BrNO/c1-9-8-11(2-3-12(9)13)14-10-4-6-15-7-5-10/h2-3,8,10,14H,4-7H2,1H3
• InChI Key： GZCHYDKBBIJGAI-UHFFFAOYSA-N
• SMILES： C1OCCC(NC2=CC=C(Br)C(C)=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N-(4-bromo-3-methylphenyl)oxan-4-amine

N-(4-bromo-3-methylphenyl)oxan-4-amine: A Comprehensive Overview

The compound N-(4-bromo-3-methylphenyl)oxan-4-amine (CAS No. 1154889-42-5) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated aromatic ring with an oxazolidinone moiety. The oxazolidinone ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is a key feature of this compound and contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of N-(4-bromo-3-methylphenyl)oxan-4-amine in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. The bromine substituent on the aromatic ring plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and reducing potential side effects.

In terms of synthesis, N-(4-bromo-3-methylphenyl)oxan-4-amine can be prepared via a variety of methods, including nucleophilic substitution and cyclization reactions. One of the most efficient routes involves the reaction of 4-bromo-3-methylbenzaldehyde with an appropriate amine derivative in the presence of a catalyst. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product, which is critical for its biological activity.

The structural versatility of N-(4-bromo-3-methylphenyl)oxan-4-amine has also made it an attractive target for further functionalization. By introducing additional substituents or modifying the existing ones, chemists can tailor the compound's properties to suit specific applications. For instance, the introduction of electron-withdrawing groups on the aromatic ring has been shown to enhance the compound's ability to inhibit certain enzymes, thereby expanding its potential therapeutic uses.

From an environmental perspective, N-(4-bromo-3-methylphenyl)oxan-4-amine has been studied for its biodegradability and eco-friendliness. Initial findings suggest that this compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry and green manufacturing practices in the pharmaceutical industry.

In conclusion, N-(4-bromo-3-methylphenyl)oxan-4-amine (CAS No. 1154889-42-) is a versatile and promising compound with wide-ranging applications in drug discovery and materials science. Its unique structure, coupled with its favorable pharmacokinetic properties, makes it an invaluable tool for researchers seeking to develop innovative solutions to complex biomedical challenges.